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In the quest for next-generation solar energy, perovskite solar cells (PSCs) have emerged as a

highly promising technology, demonstrating rapid increases in power conversion efficiency

(PCE). While lead-based perovskites have spearheaded this advancement, concerns over

lead's toxicity have catalyzed research into viable, less hazardous alternatives.[1] Among

these, tin-based perovskites have garnered significant attention due to their similar electronic

properties and potential for high performance.[2] This guide provides an objective comparison

of the performance, stability, and fundamental electronic processes of tin-based and lead-

based perovskite solar cells, supported by experimental data and detailed methodologies.

Performance Metrics: A Quantitative Comparison
The performance of a solar cell is primarily evaluated by four key parameters: open-circuit

voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency

(PCE). Lead-based PSCs have consistently achieved higher efficiencies, with certified values

exceeding 25%.[3] Tin-based PSCs, while promising, generally exhibit lower PCEs, primarily

due to challenges in material stability and fabrication.[4][5] Below is a summary of

representative performance data for high-performing tin-based and lead-based perovskite solar

cells.
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Note: The performance of perovskite solar cells is highly sensitive to the specific materials

used, device architecture, and fabrication conditions. Direct comparison of data from different

studies should be approached with caution.

Experimental Protocols
The fabrication and characterization of perovskite solar cells involve a series of precise steps.

The following outlines a general methodology for producing and evaluating both tin-based and

lead-based devices.

Fabrication of Perovskite Solar Cells (Solution
Processing)
A common method for fabricating PSCs in a laboratory setting is spin coating, which can be

performed using either a one-step or a two-step process.[6]

1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) or indium tin oxide (ITO) coated glass substrates are cleaned

sequentially in ultrasonic baths of detergent, deionized water, acetone, and isopropanol.[7]

The substrates are then treated with UV-ozone or oxygen plasma to ensure a hydrophilic

surface.

2. Deposition of Charge Transport Layers:

An electron transport layer (ETL), such as titanium dioxide (TiO₂) or tin oxide (SnO₂), is

deposited onto the substrate. This can be achieved by spin coating a precursor solution

followed by annealing at high temperatures (e.g., 450-500 °C).[8]

For inverted architectures, a hole transport layer (HTL) like PEDOT:PSS is deposited first.

3. Perovskite Layer Deposition:

One-Step Method: A precursor solution containing both the metal halide (e.g., PbI₂ or SnI₂)

and the organic halide (e.g., methylammonium iodide - MAI) in a solvent like DMF or DMSO
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is spin-coated onto the ETL.[6] An anti-solvent is often dripped onto the spinning substrate to

induce rapid crystallization, followed by annealing.

Two-Step Method: A layer of the metal halide (e.g., PbI₂) is first spin-coated and annealed.

The substrate is then immersed in or spin-coated with a solution of the organic halide (e.g.,

MAI) to convert the metal halide film into the perovskite structure, followed by another

annealing step.[5]

4. Deposition of the Hole/Electron Transport Layer:

For a standard n-i-p architecture, a hole transport layer (HTL) solution (e.g., Spiro-OMeTAD

in chlorobenzene with additives like Li-TFSI and tBP) is spin-coated on top of the perovskite

layer.[7]

For an inverted p-i-n architecture, an electron transport layer (e.g., a fullerene derivative like

PCBM) is deposited.

5. Electrode Deposition:

A metal back contact, typically gold (Au) or silver (Ag), is deposited by thermal evaporation

through a shadow mask to define the active area of the solar cell.[1]

Characterization of Perovskite Solar Cells
1. Power Conversion Efficiency (PCE) Measurement:

The current density-voltage (J-V) characteristics of the fabricated solar cells are measured

using a solar simulator under standard test conditions (STC): 1000 W/m² irradiance, AM1.5G

spectrum, and 25 °C cell temperature.

Due to the hysteretic behavior often observed in PSCs, it is crucial to perform both forward

and reverse voltage scans and to report the stabilized power output from maximum power

point tracking (MPPT).[9][10]

2. Stability Testing:

The long-term stability of the solar cells is evaluated under various stress conditions as

outlined by the International Summit on Organic Photovoltaic Stability (ISOS) protocols.[2]
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[11]

These tests involve exposing the devices to controlled levels of humidity, elevated

temperatures, and continuous illumination (e.g., ISOS-D for dark storage, ISOS-L for light

soaking) and monitoring the degradation of their photovoltaic parameters over time.[11]

Encapsulation of the devices is a critical factor in stability testing.[4]

Comparative Analysis of Material Properties and
Device Physics
The differences in the photovoltaic performance and stability between tin-based and lead-

based perovskites stem from fundamental differences in their material properties and the

resulting charge carrier dynamics.

Charge Generation and Transport
Upon illumination, both types of perovskites absorb photons, creating electron-hole pairs

(excitons). These excitons quickly dissociate into free charge carriers, which are then

transported through the perovskite layer to be collected by the respective charge transport

layers. Tin-based perovskites, in theory, possess some advantageous properties such as high

carrier mobility.[12]

Recombination Pathways and Stability
A key challenge for tin-based perovskites is the facile oxidation of Sn²⁺ to Sn⁴⁺.[12] This

oxidation process creates a high density of defect states within the material, which act as non-

radiative recombination centers.[13][14] This leads to a significant loss in Voc and overall

efficiency. The rapid crystallization of tin-based perovskite films can also lead to poor film

morphology and a higher defect density.[15]

In contrast, lead-based perovskites are more chemically stable, and while they also suffer from

defect-mediated recombination, the defect densities are generally lower, allowing for longer

charge carrier lifetimes and higher efficiencies.

Visualizing the Comparison
Logical Workflow for Comparison
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Caption: Logical workflow for the comparative analysis of tin-based and lead-based

perovskites.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1230384/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-efficiency-of-tin-based-vs-lead-based-perovskites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Perovskite Solar Cell
Fabrication and Characterization

Substrate Cleaning (FTO/ITO)

ETL Deposition (e.g., TiO2)

Perovskite Deposition (Spin Coating)

HTL Deposition (e.g., Spiro-OMeTAD)

Electrode Evaporation (Au/Ag)

J-V Measurement (Solar Simulator)

Stability Testing (ISOS Protocols)

Data Analysis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1230384/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-efficiency-of-tin-based-vs-lead-based-perovskites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230384?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for the fabrication and characterization of perovskite

solar cells.
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Caption: Simplified comparison of charge transport and recombination in lead-based vs. tin-

based perovskites.

Conclusion
Lead-based perovskite solar cells continue to demonstrate superior power conversion

efficiencies and stability compared to their tin-based counterparts. The primary challenge for

tin-based perovskites lies in mitigating the oxidation of Sn²⁺, which leads to high defect

densities and significant recombination losses. However, the drive to develop lead-free and

environmentally benign photovoltaic technologies continues to fuel intensive research into tin-

based and other alternative perovskite materials. Advances in material synthesis, additive

engineering, and device architecture are continuously improving the performance and stability

of tin-based perovskite solar cells, paving the way for their potential future as a viable, non-

toxic alternative in the solar energy landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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